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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B2836953

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or safety advice. AM-92016 hydrochloride is a research chemical and
should only be handled by trained professionals in a laboratory setting. Always consult the
most up-to-date Safety Data Sheet (SDS) from your supplier before handling this compound.

Introduction

AM-92016 hydrochloride is a potent research compound identified as a specific blocker of the
time-dependent delayed rectifier potassium current (IK).[1] Its ability to modulate ion channel
activity makes it a valuable tool in cardiovascular and neuroscience research. However, its
potent biological activity and the limited availability of comprehensive toxicological data
necessitate stringent safety and handling protocols. This guide provides an in-depth overview
of the known safety information, recommended handling procedures, and relevant
experimental considerations for AM-92016 hydrochloride to ensure the safety of laboratory
personnel and the integrity of research data.

Compound Identification and Properties

A clear understanding of the physical and chemical properties of AM-92016 hydrochloride is
fundamental to its safe handling.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b2836953?utm_src=pdf-interest
https://www.benchchem.com/product/b2836953?utm_src=pdf-body
https://www.benchchem.com/product/b2836953?utm_src=pdf-body
https://en.wikipedia.org/wiki/Control_banding
https://www.benchchem.com/product/b2836953?utm_src=pdf-body
https://www.benchchem.com/product/b2836953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2836953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
1-(4-
Methanesulfonamidophenoxy)-

Chemical Name 3-(N-methyl-3,4- [1]

dichlorophenylethylamino)-2-

propanol hydrochloride

Molecular Formula C19H24CI2N204S-HCI [1]
Molecular Weight 483.84 g/mol [1]
CAS Number 133229-11-5 [1]
Appearance Solid powder N/A
Purity Typically =298% (HPLC) [1]
Solubility Soluble in DMSO N/A

Desiccate at room
temperature. For long-term
Storage storage, refer to the supplier's [1]
recommendation, which is
often at -20°C.

Hazard Identification and Toxicological Information

A critical aspect of safely handling AM-92016 hydrochloride is the awareness of its potential
hazards. The toxicological properties of this compound have not been fully investigated, and
therefore, it should be treated as a potentially hazardous substance.
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Hazard Category

Information

Citation

Acute Toxicity

No data available. The
absence of data necessitates
handling with a high degree of

caution.

[2]

Skin Corrosion/Irritation

No data available. Avoid direct

skin contact.

[2]

Serious Eye Damage/Irritation

No data available. Avoid

contact with eyes.

[2]

Respiratory or Skin

Sensitization

No data available. Avoid

inhalation of dust.

[2]

Germ Cell Mutagenicity

No data available.

[2]

Carcinogenicity

No data available.

[2]

Reproductive Toxicity

No data available.

[2]

Specific Target Organ Toxicity
(Single Exposure)

No data available.

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available.

[2]

Aspiration Hazard

No data available.

[2]

Note: The consistent "No data available" across multiple toxicological endpoints underscores

the need for a precautionary approach. All routes of exposure (inhalation, ingestion, skin, and

eye contact) should be considered potentially harmful.

Biological Activity and Associated Hazards

AM-92016 hydrochloride is a specific blocker of the delayed rectifier potassium current (IK), a

key component in the repolarization phase of the cardiac action potential.[1]

e Mechanism of Action: By blocking IK, AM-92016 hydrochloride prolongs the action potential

duration. This is the basis for its investigation as a potential Class Il antiarrhythmic agent.
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e Known In Vivo Effects: Studies in animal models have shown that AM-92016 hydrochloride
can exhibit proarrhythmic and prohypertensive activity.[1] In one study, administration to
anesthetized guinea pigs and pigs resulted in an increased heart rate, blood pressure, and a
shortened time to the onset of ventricular fibrillation induced by other agents.[2] These
findings indicate that the compound can have significant cardiovascular effects and should
be handled with appropriate containment, especially during in vivo experiments.
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Figure 1: Signaling pathway of AM-92016 hydrochloride's effect on cardiac myocyte

repolarization.

Personal Protective Equipment (PPE)

Due to the uncharacterized toxicological profile of AM-92016 hydrochloride, a comprehensive

PPE strategy is mandatory to prevent exposure.

PPE Category Specification

Rationale

) Chemical safety goggles or a
Eye Protection )
face shield.

Protects against splashes and

airborne particles.

Compatible chemical-resistant

) gloves (e.g., nitrile rubber).
Hand Protection o
Double gloving is

recommended.

Provides a barrier against skin
contact. Double gloving offers
additional protection in case of

a breach in the outer glove.

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

) ) An apron or coveralls may be
Skin and Body Protection

necessary for larger quantities

or when there is a potential for

splashing.

Minimizes skin exposure.

For operations that may
generate dust or aerosols
(e.g., weighing, preparing
stock solutions), a NIOSH-
approved respirator with an
appropriate particulate filter
(e.g., N95 or higher) is

recommended. All respiratory

Respiratory Protection

protection should be used in
the context of a
comprehensive respiratory

protection program.

Prevents inhalation of the

compound.

Safe Handling and Storage
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A systematic approach to handling and storage is crucial to minimize the risk of exposure.

Engineering Controls

e Primary Containment: All work with solid AM-92016 hydrochloride should be conducted in a
certified chemical fume hood, a ventilated balance enclosure, or a glove box.

e Secondary Containment: Use of secondary containers (e.g., a beaker or tray) is
recommended to contain spills.

General Handling Practices

e Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to
prevent splashing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling, before
breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.

Storage

o Short-term: Store in a tightly sealed, light-resistant container in a cool, dry, and well-
ventilated area.

e Long-term: Adhere to the manufacturer's recommendations, which is typically -20°C for long-
term storage.

» Incompatibilities: Keep away from strong oxidizing agents.
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Figure 2: Logical workflow for the safe handling of AM-92016 hydrochloride.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Situation Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately wash skin with soap and plenty of
) water for at least 15 minutes. Remove
Skin Contact , . .
contaminated clothing and shoes. Seek medical

attention if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

Ingestion . ) ) )
unconscious person. Seek immediate medical
attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill

Spil with an inert absorbent material and place it in a

sealed container for disposal. Ventilate the area
and wash the spill site after material pickup is

complete.

Experimental Protocols: A Representative Example

While specific, detailed published protocols for AM-92016 hydrochloride are not readily
available, the following represents a generalized protocol for studying the effect of a potassium
channel blocker on isolated cardiac myocytes using the patch-clamp technique. This should be
adapted based on the specific experimental goals and laboratory safety protocols.
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Objective

To characterize the inhibitory effect of AM-92016 hydrochloride on the delayed rectifier

potassium current (IK) in isolated ventricular myocytes.

Materials

Isolated ventricular myocytes

External solution (e.g., Tyrode's solution)

Internal solution (pipette solution)

AM-92016 hydrochloride stock solution (e.g., 10 mM in DMSO)

Patch-clamp rig (amplifier, micromanipulator, perfusion system, data acquisition system)

Borosilicate glass capillaries for patch pipettes

Methodology

Cell Preparation: Isolate ventricular myocytes from an appropriate animal model using
established enzymatic digestion protocols.

Solution Preparation: Prepare and filter all external and internal solutions. Prepare working
concentrations of AM-92016 hydrochloride by diluting the stock solution in the external
solution on the day of the experiment.

Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-
4 MQ when filled with the internal solution.

Whole-Cell Configuration:
o Obtain a gigaohm seal between the patch pipette and a single myocyte.
o Rupture the cell membrane to achieve the whole-cell configuration.

Data Acquisition:
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o Clamp the cell membrane potential at a holding potential of -80 mV.
o Apply a series of depolarizing voltage steps to elicit IK.
o Record baseline currents in the absence of the drug.

o Perfuse the cell with the external solution containing the desired concentration of AM-
92016 hydrochloride and record the currents.

o Perform a washout by perfusing with the drug-free external solution.

o Data Analysis:

o Measure the peak IK amplitude at each voltage step before, during, and after drug
application.

o Calculate the percentage of current inhibition at each concentration of AM-92016
hydrochloride.

o Construct a concentration-response curve to determine the 1Cso of the compound.

Waste Disposal

All waste contaminated with AM-92016 hydrochloride, including unused compound, empty
containers, contaminated PPE, and experimental materials, must be disposed of as hazardous
waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of this material down the drain or in the regular trash.

Conclusion

AM-92016 hydrochloride is a valuable research tool with significant potential for
cardiovascular and neurological research. However, the lack of comprehensive toxicological
data mandates a highly cautious and systematic approach to its handling. By adhering to the
principles of risk assessment, utilizing appropriate engineering controls and personal protective
equipment, and following established safe handling procedures, researchers can minimize the
risks associated with this potent compound and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2836953#am-92016-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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